Cas no 877125-96-7 (2,2'-(Cyclobutane-1,1-diyl)diethanol)

2,2'-(Cyclobutane-1,1-diyl)diethanol structure
877125-96-7 structure
Product Name:2,2'-(Cyclobutane-1,1-diyl)diethanol
CAS No:877125-96-7
MF:C8H16O2
MW:144.211442947388
CID:1024146
PubChem ID:19838316
Update Time:2025-04-20

2,2'-(Cyclobutane-1,1-diyl)diethanol Chemical and Physical Properties

Names and Identifiers

    • 2,2'-(Cyclobutane-1,1-diyl)diethanol
    • 2,2'-(Cyclobutane-1,1-diyl)bis(ethan-1-ol)
    • 2-[1-(2-hydroxyethyl)cyclobutyl]ethan-1-ol
    • 2,2'-(Cyclobutane-1,1-diyl)di(ethan-1-ol)
    • 2-(1-(2-HYDROXYETHYL)CYCLOBUTYL)ETHANOL
    • DTXSID40600462
    • 877125-96-7
    • CKB12596
    • FT-0722035
    • SCHEMBL3592238
    • 2-[1-(2-HYDROXYETHYL)CYCLOBUTYL]ETHANOL
    • PS-16249
    • 1,1-Cyclobutanediethanol
    • DB-083400
    • Inchi: 1S/C8H16O2/c9-6-4-8(5-7-10)2-1-3-8/h9-10H,1-7H2
    • InChI Key: ARDBBZOQTPBBRI-UHFFFAOYSA-N
    • SMILES: OCCC1(CCO)CCC1

Computed Properties

  • Exact Mass: 144.115029749g/mol
  • Monoisotopic Mass: 144.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 89.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 40.5Ų

2,2'-(Cyclobutane-1,1-diyl)diethanol Pricemore >>

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